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Compound of Interest

Compound Name: 2-Methyl-n-propyl-1-propanamine

Cat. No.: B1596598 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 2-Methyl-n-propyl-1-
propanamine. It is imperative to consult your institution's Environmental Health and Safety

(EHS) office and the specific Safety Data Sheet (SDS) for the product in use, and to adhere to

all applicable federal, state, and local regulations.

Immediate Safety and Hazard Assessment
2-Methyl-n-propyl-1-propanamine is a hazardous chemical that requires careful handling and

disposal. Based on its GHS classification, it presents multiple risks that dictate its management

as regulated hazardous waste.[1]

Primary Hazards:

Flammability: The compound is a flammable liquid and vapor.[1] Keep away from heat,

sparks, open flames, and hot surfaces.[2][3][4] All equipment used during handling and

disposal must be properly grounded to prevent static discharge.[3]

Corrosivity: It causes severe skin burns and eye damage.[1] Appropriate Personal Protective

Equipment (PPE) is mandatory.

Toxicity: The substance is harmful if swallowed and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Before handling 2-Methyl-n-propyl-1-propanamine for

disposal, ensure the following PPE is worn:
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Chemical-resistant gloves (e.g., nitrile, neoprene).

Safety goggles and a face shield.

A lab coat or chemical-resistant apron.

Use only in a well-ventilated area or a chemical fume hood.[5]

Quantitative Hazard and Physical Data
The following table summarizes the key hazard classifications and physical properties for 2-
Methyl-n-propyl-1-propanamine, which inform the disposal protocol.

Property Value Reference

Molecular Formula C₇H₁₇N [1]

Molecular Weight 115.22 g/mol [1]

GHS Hazard Codes

H226: Flammable liquid and

vaporH302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH335: May cause

respiratory irritation

[1]

Hazard Categories

Flammable Liquids (Category

3)Acute Toxicity, Oral

(Category 4)Skin

Corrosion/Irritation (Category

1B)

[1]

Operational Disposal Plan: Step-by-Step Protocol
The disposal of 2-Methyl-n-propyl-1-propanamine must follow a strict, documented

procedure to ensure safety and regulatory compliance. The primary method of disposal is

through a licensed hazardous waste disposal company.[5][6] Under no circumstances should

this chemical be disposed of down the drain or in regular trash.[4][5]
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Step 1: Waste Segregation
Proper segregation is the first and most critical step to prevent dangerous chemical reactions.

[5][7]

Isolate Amine Waste: Collect 2-Methyl-n-propyl-1-propanamine waste in a dedicated

container.

Avoid Mixing: Do not mix amine waste with other chemical waste streams, particularly:

Acids

Oxidizing agents

Halogenated solvents[7]

Other incompatible materials[5]

Contaminated Materials: Any materials contaminated with this chemical (e.g., pipette tips,

absorbent pads, gloves) must also be treated as hazardous waste and collected separately

from non-hazardous trash.

Step 2: Waste Containment
Choose a container that is compatible with the chemical and will not degrade.[5][7]

Container Type: Use a clearly marked, sealable, and robust container. Often, the original

product container is a suitable choice.[7] Ensure the container is in good condition.[8]

Closure: The container must be kept tightly sealed at all times, except when adding waste.[5]

[9] This prevents the release of flammable and irritating vapors.

Step 3: Labeling
Accurate labeling is a strict regulatory requirement for cradle-to-grave waste management.[10]

[11]

Required Information: The waste container must be clearly labeled with:
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The words "HAZARDOUS WASTE".[8][9]

The full chemical name: "2-Methyl-n-propyl-1-propanamine".

The specific hazards (e.g., "Flammable," "Corrosive," "Toxic").

The accumulation start date (the date the first drop of waste was added).[9]

The name of the principal investigator or lab manager.

Step 4: Storage (Satellite Accumulation Area)
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the

laboratory pending pickup.

Location: Store the sealed container in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.[5][12]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.

Incompatibles: Ensure the storage area is free from incompatible chemicals, especially acids

and oxidizers.[5]

Step 5: Arrange for Disposal
Contact EHS: When the container is nearly full or has been in accumulation for the maximum

allowed time per your institution's policy, contact your Environmental Health and Safety

(EHS) office to schedule a pickup.[6]

Professional Disposal: The EHS department will arrange for the transport and final disposal

of the waste via a licensed hazardous waste management company.[5][6] The ultimate

disposal method for this type of chemical waste is typically high-temperature incineration.[13]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-n-
propyl-1-propanamine.
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Laboratory Procedures
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(Keep Amine Waste Separate)
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Caption: Disposal workflow for 2-Methyl-n-propyl-1-propanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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